Cas no 1214353-28-2 (Methyl 5-chloro-3-(trifluoromethyl)picolinate)

• Product Name: Methyl 5-chloro-3-(trifluoromethyl)picolinate
• CAS No: 1214353-28-2
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 1091203
• PubChem ID: 46311113
• Update Time: 2025-07-22

Methyl 5-chloro-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(trifluoromethyl)picolinate
• methyl 5-chloro-3-(trifluoromethyl)pyridine-2-carboxylate
• Methyl5-chloro-3-(trifluoromethyl)picolinate
• 2-Pyridinecarboxylic acid, 5-chloro-3-(trifluoromethyl)-, methyl ester
• DB-084701
• 1214353-28-2

• Inchi： 1S/C8H5ClF3NO2/c1-15-7(14)6-5(8(10,11)12)2-4(9)3-13-6/h2-3H,1H3
• InChI Key： KQMBHBZPMOJNKB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 238.9960906g/mol
• Monoisotopic Mass: 238.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 5-chloro-3-(trifluoromethyl)picolinate

Methyl 5-chloro-3-(trifluoromethyl)picolinate (CAS No. 1214353-28-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 5-chloro-3-(trifluoromethyl)picolinate (CAS No. 1214353-28-2) is a compound of significant interest in the fields of chemical biology and pharmaceutical development. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various research areas, including drug discovery and agrochemical innovation. The presence of both chloro and trifluoromethyl substituents in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of Methyl 5-chloro-3-(trifluoromethyl)picolinate consists of a pyridine ring modified with a methyl ester group at the 5-position and a trifluoromethyl group at the 3-position, alongside a chloro substituent. This specific arrangement not only influences its reactivity but also contributes to its potential biological activity. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in many bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds with fluorinated aromatic moieties due to their favorable pharmacokinetic properties. Studies have shown that the introduction of fluorine atoms can significantly alter the electronic distribution and lipophilicity of molecules, thereby affecting their interaction with biological targets. Methyl 5-chloro-3-(trifluoromethyl)picolinate, with its dual fluorinated and chlorinated substituents, represents an intriguing case for such investigations.

One of the most compelling aspects of this compound is its potential role in the synthesis of pharmacologically active agents. The pyridine core is a common scaffold in many drugs, and modifications at specific positions can lead to compounds with enhanced therapeutic effects. For instance, derivatives of pyridine have been explored for their antimicrobial, antiviral, and anticancer properties. The chloro and trifluoromethyl groups in Methyl 5-chloro-3-(trifluoromethyl)picolinate may contribute to its ability to modulate biological pathways by interacting with enzymes or receptors.

Recent research has also highlighted the importance of fluorinated compounds in agrochemical applications. The stability and resistance to degradation offered by fluorine atoms make these compounds suitable for use as pesticides and herbicides. Methyl 5-chloro-3-(trifluoromethyl)picolinate could potentially be explored as a precursor for such agrochemicals, leveraging its structural features to develop environmentally friendly solutions for crop protection.

The synthesis of Methyl 5-chloro-3-(trifluoromethyl)picolinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by esterification steps. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, which are crucial for large-scale production.

In terms of analytical characterization, techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the structure and purity of the compound. These methods provide detailed information about the chemical environment of each atom within the molecule, ensuring that researchers can confidently proceed with further studies.

The biological evaluation of Methyl 5-chloro-3-(trifluoromethyl)picolinate has begun to reveal its potential as a lead compound for drug development. Initial studies have focused on its interaction with target enzymes and receptors, as well as its metabolic stability. The compound's ability to inhibit or activate specific biological pathways could make it a valuable starting point for designing new therapeutic agents.

One particularly promising area of research is the use of computational methods to predict the biological activity of molecules like Methyl 5-chloro-3-(trifluoromethyl)picolinate. Molecular docking simulations can help identify how the compound might bind to biological targets, providing insights into its potential efficacy and selectivity. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further experimental validation.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorine atoms offer numerous benefits in terms of chemical stability and bioactivity, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively exploring strategies to minimize these impacts while maintaining the desirable properties of fluorinated molecules.

In conclusion, Methyl 5-chloro-3-(trifluoromethyl)picolinate (CAS No. 1214353-28-2) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable candidate for further exploration, offering opportunities for innovation across multiple scientific disciplines. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing global challenges in health and agriculture.